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Compound of Interest

Compound Name: Phosfolan

Cat. No.: B1677706 Get Quote

Organophosphorus compounds are a class of organic chemicals containing phosphorus. They

have a wide range of applications, including as pesticides, herbicides, and in industrial

processes. However, many are also highly toxic to humans and animals.

Mechanism of Action:

The primary mechanism of toxicity for many organophosphorus compounds, including

insecticides like Phosfolan, is the inhibition of the enzyme acetylcholinesterase (AChE).
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Diagram Caption: Simplified mechanism of acetylcholinesterase (AChE) inhibition by an

organophosphorus compound.

Safety and Decontamination:

Due to their toxicity, handling organophosphorus compounds requires strict safety protocols.

Personal Protective Equipment (PPE): This includes chemical-resistant gloves, clothing, eye

protection (goggles or face shield), and respiratory protection.

Decontamination: In case of exposure, immediate decontamination is critical. This involves

removing contaminated clothing and washing the skin thoroughly with soap and water.

Detection:
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Several analytical methods can be used for the detection of organophosphorus compounds in

environmental and biological samples. These methods are crucial for monitoring and

emergency response.
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Diagram Caption: General workflow for the detection of organophosphorus compounds.

For detailed and specific safety information, always refer to the Safety Data Sheet (SDS) for

the particular chemical and consult with qualified environmental health and safety

professionals.

To cite this document: BenchChem. [General Information on Organophosphorus
Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677706#phosfolan-synthesis-and-purification-
process]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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